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Compound of Interest

Compound Name: 2'-Deoxymugineic acid

Cat. No.: B015647 Get Quote

Essential Safety and Handling Guide for 2'-
Deoxymugineic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2'-Deoxymugineic acid, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure a safe laboratory

environment and proper management of this non-hazardous organic acid.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2'-Deoxymugineic acid is not readily available,

data from the closely related Mugineic Acid suggests that it is a non-hazardous substance.

However, as a general laboratory best practice, appropriate personal protective equipment

should always be worn when handling any chemical.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Hand Protection Disposable Nitrile Gloves
Change gloves if they become

contaminated.

Body Protection Laboratory Coat Should be fully buttoned.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following steps will ensure the safe handling of 2'-Deoxymugineic acid in a

laboratory setting.

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including a waste container, readily accessible.

Personal Protective Equipment: Don the recommended PPE as outlined in the table above.

Handling:

Work in a well-ventilated area.

Avoid generating dust if handling a solid form of the acid.

If creating a solution, slowly add the acid to the solvent to avoid splashing.

Post-Handling:

Securely close the container of 2'-Deoxymugineic acid.

Clean the work area and any equipment used.

Properly dispose of any contaminated materials (see Disposal Plan below).

Remove PPE and wash hands thoroughly with soap and water.
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Disposal Plan: Managing 2'-Deoxymugineic Acid
Waste
As a non-hazardous organic acid, 2'-Deoxymugineic acid can typically be disposed of as

regular laboratory waste, provided it is not mixed with any hazardous substances.[1]

Step-by-Step Disposal Procedure:

Segregation: Ensure that waste containing 2'-Deoxymugineic acid is not contaminated with

hazardous chemicals. If it is, it must be treated as hazardous waste.

Containerization: Place solid waste in a securely sealed container. Aqueous solutions can be

collected in a designated non-hazardous waste container.

Labeling: Label the outer waste container as "Non-hazardous" and specify the contents.[1]

Final Disposal: Dispose of the container in the designated non-hazardous laboratory waste

stream, following your institution's specific guidelines. Some institutions may require

laboratory personnel to transport the waste to a central collection point.[1]

Experimental Workflow and Biological Pathway
To provide a comprehensive understanding of 2'-Deoxymugineic acid's context, the following

diagrams illustrate a typical handling workflow and its biosynthetic pathway.
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Experimental Workflow for Handling 2'-Deoxymugineic Acid
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Biosynthetic Pathway of 2'-Deoxymugineic Acid
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The biosynthesis of mugineic acid family phytosiderophores, including 2'-Deoxymugineic acid
(DMA), begins with three molecules of S-adenosyl methionine.[2][3] These are converted to

nicotianamine (NA) by the enzyme NA synthase (NAS).[2][3] Subsequently, NA is converted to

a 3''-keto intermediate by NA aminotransferase (NAAT), and finally, this intermediate is reduced

to DMA by deoxymugineic acid synthase (DMAS).[2][3] This pathway is crucial for iron

acquisition in graminaceous plants.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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